![molecular formula C5H4ClN3O2 B1358756 6-Chloro-3-hydroxypyrazine-2-carboxamide CAS No. 259793-90-3](/img/structure/B1358756.png)
6-Chloro-3-hydroxypyrazine-2-carboxamide
Overview
Description
6-Chloro-3-hydroxypyrazine-2-carboxamide (6-Cl-HPCA) is a chemical compound that has been studied extensively in recent years. It is a member of the hydroxypyrazine family and is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). 6-Cl-HPCA has been investigated for its potential therapeutic applications in a variety of diseases, including cancer, inflammation, and pain.
Scientific Research Applications
- Favipiravir , a commercially available RNA polymerase inhibitor, is derived from 6-Chloro-3-hydroxypyrazine-2-carboxamide. It exhibits potent inhibitory activity against RNA viruses both in vitro and in vivo . Notably, it has shown promise in treating filovirus infections, including Ebola virus .
- Pyridine-2-carboxamide derivatives, such as 3-hydroxypyridine-2-carboxamide (3-OHpia), find extensive application in coordination chemistry and crystal engineering . Researchers explore their ligand properties and crystal structures.
- 6-Chloro-3-hydroxypyrazine-2-carboxamide possesses high oral bioavailability and low clearance . Understanding its pharmacokinetic profile is crucial for drug development.
Antiviral Activity
Coordination Chemistry and Crystal Engineering
Pharmacokinetics and Bioavailability
Mechanism of Action
Target of Action
The primary target of 6-Chloro-3-hydroxypyrazine-2-carboxamide is the viral RNA-dependent RNA polymerase . This enzyme is essential for viral replication, making it a crucial target for antiviral drugs .
Mode of Action
6-Chloro-3-hydroxypyrazine-2-carboxamide functions by inhibiting the viral RNA-dependent RNA polymerase . The viral RNA polymerase mistakenly recognizes the structure of 6-Chloro-3-hydroxypyrazine-2-carboxamide as a purine nucleotide (adenosine and guanosine), leading to the inhibition of the enzyme .
Biochemical Pathways
The inhibition of the viral RNA-dependent RNA polymerase by 6-Chloro-3-hydroxypyrazine-2-carboxamide disrupts the replication of the virus . This disruption affects the viral replication pathway, leading to a decrease in the number of viruses produced.
Pharmacokinetics
6-Chloro-3-hydroxypyrazine-2-carboxamide has a pharmacokinetic profile characterized by high oral bioavailability and low clearance . This means that a significant proportion of the drug is absorbed into the bloodstream when taken orally, and it is eliminated from the body at a relatively slow rate. These properties contribute to the drug’s effectiveness and duration of action.
Result of Action
The result of the action of 6-Chloro-3-hydroxypyrazine-2-carboxamide is the inhibition of viral replication . By inhibiting the viral RNA-dependent RNA polymerase, the drug prevents the virus from replicating its RNA and thus, from producing more viruses. This leads to a decrease in the viral load in the body.
Action Environment
The action of 6-Chloro-3-hydroxypyrazine-2-carboxamide can be influenced by environmental factors. For instance, the drug should be stored in an inert atmosphere at a temperature between 2-8°C These conditions help maintain the stability and efficacy of the drug
properties
IUPAC Name |
5-chloro-2-oxo-1H-pyrazine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN3O2/c6-2-1-8-5(11)3(9-2)4(7)10/h1H,(H2,7,10)(H,8,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XERRFWUVFFKJNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C(=O)N1)C(=O)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40627518 | |
Record name | 6-Chloro-3-oxo-3,4-dihydropyrazine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40627518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-3-hydroxypyrazine-2-carboxamide | |
CAS RN |
259793-90-3 | |
Record name | 6-Chloro-3-oxo-3,4-dihydropyrazine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40627518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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